Cas no 31821-73-5 (4-amino-5-cyclopropyl-4H-1,2,4-triazole-3-thiol)

4-Amino-5-cyclopropyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a triazole core substituted with an amino group, a cyclopropyl moiety, and a thiol functionality. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both amino and thiol groups enhances its versatility as a building block for further functionalization, while the cyclopropyl ring contributes to steric and electronic modulation. Its stability under standard conditions and compatibility with various coupling reactions make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound’s well-defined purity and consistent performance ensure reliability in research and industrial processes.
4-amino-5-cyclopropyl-4H-1,2,4-triazole-3-thiol structure
31821-73-5 structure
Product Name:4-amino-5-cyclopropyl-4H-1,2,4-triazole-3-thiol
CAS No:31821-73-5
MF:C5H8N4S
MW:156.208818435669
MDL:MFCD03150685
CID:309234
PubChem ID:2342031
Update Time:2025-06-07

4-amino-5-cyclopropyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,4-amino-5-cyclopropyl-2,4-dihydro-
    • 4-amino-3-cyclopropyl-1H-1,2,4-triazole-5-thione
    • 4-AMINO-5-CYCLOPROPYL-4H-[1,2,4]TRIAZOLE-3-THIOL
    • 4-Amino-5-cyclopropyl-4H-1,2,4-triazole-3-thiol
    • 4-Amino-5-cyclopropyl-<1,2,4>triazol-3-thiol
    • 4-amino-5-cyclopropyl-2,4-dihydro-[1,2,4]triazole-3-thione
    • HMS1784D17
    • FT-0683403
    • 31821-73-5
    • D76810
    • LS-03742
    • 4-Amino-5-cyclopropyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • SCHEMBL11806820
    • VHSPUADGNVTVDC-UHFFFAOYSA-N
    • AKOS000115774
    • CS-0108540
    • DTXSID50368182
    • 4-amino-5-cyclopropyl-1,2,4-triazole-3-thiol
    • EN300-03100
    • MFCD03150685
    • STK694319
    • 4H-1,2,4-triazole-3-thiol, 4-amino-5-cyclopropyl-
    • ALBB-011921
    • 4-amino-5-cyclopropyl-4H-1,2,4-triazole-3-thiol
    • MDL： MFCD03150685
    • Inchi： 1S/C5H8N4S/c6-9-4(3-1-2-3)7-8-5(9)10/h3H,1-2,6H2,(H,8,10)
    • InChI Key： VHSPUADGNVTVDC-UHFFFAOYSA-N
    • SMILES： S=C1NN=C(C2CC2)N1N

Computed Properties

  • Exact Mass: 156.04700
  • Monoisotopic Mass: 156.046967
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.7
  • XLogP3: -0.3

Experimental Properties

  • Density: 1.91
  • Boiling Point: 250.4°Cat760mmHg
  • Flash Point: 105.2°C
  • Refractive Index: 1.964
  • PSA: 95.53000
  • LogP: 0.73920

4-amino-5-cyclopropyl-4H-1,2,4-triazole-3-thiol Security Information

  • HazardClass：IRRITANT

4-amino-5-cyclopropyl-4H-1,2,4-triazole-3-thiol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-amino-5-cyclopropyl-4H-1,2,4-triazole-3-thiol Pricemore >>

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4-Amino-5-cyclopropyl-4H-1,2,4-triazole-3-thiol
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abcr
AB314782-500 mg
4-Amino-5-cyclopropyl-4H-[1,2,4]triazole-3-thiol; 95%
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 €254.60 2023-02-04
abcr
AB314782-1 g
4-Amino-5-cyclopropyl-4H-[1,2,4]triazole-3-thiol; 95%
 31821-73-5
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 €322.50 2023-04-26
abcr
AB314782-5 g
4-Amino-5-cyclopropyl-4H-[1,2,4]triazole-3-thiol; 95%
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Matrix Scientific
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